BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyprodinil-d5 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyprodinil-d5

Cat. No.: B569047

Chemical Identity of Cyprodinil-d5

Cyprodinil-d5 is the deuterated analogue of Cyprodinil, a broad-spectrum fungicide. The
incorporation of five deuterium atoms into the phenyl ring results in a molecule with a higher
molecular weight than its unlabeled counterpart, which is useful in various analytical
applications, including mass spectrometry-based assays.

Quantitative Data Summary

For clarity and ease of comparison, the core quantitative data for Cyprodinil-d5 are
summarized in the table below. It is important to note that different suppliers may list slightly
different values.

Identifier Value Source(s)

CAS Number 1773496-67-5 [L112]031[4]

121552-61-2 (for unlabeled
[51[61[7]

Cyprodinil)

Molecular Weight 230.32 g/mol [1][5]I6]
230.33 g/mol [3]

Molecular Formula C14H10DsNs [11[3]1[5][6]
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The primary CAS number for the deuterated form, Cyprodinil-d5, is 1773496-67-5.[1][2][3][4]
Some sources reference the CAS number of the unlabeled parent compound, Cyprodinil
(121552-61-2), which should be noted to avoid ambiguity in substance identification.[5][6][7]
The molecular weight is consistently reported around 230.32 to 230.33 g/mol .[1][3][5][6]

As this technical guide focuses solely on the chemical identifiers of Cyprodinil-d5,
experimental protocols and signaling pathways are not applicable, and therefore no diagrams
are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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